Cas no 1443345-38-7 ((3-bromophenyl)-(2-ethylphenyl)methanol)

• Product Name: (3-bromophenyl)-(2-ethylphenyl)methanol
• CAS No: 1443345-38-7
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD12964447
• CID: 5160641
• Update Time: 2026-03-04

(3-bromophenyl)-(2-ethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-(2-ethylphenyl)methanol

• MDL： MFCD12964447
• Inchi： 1S/C15H15BrO/c1-2-11-6-3-4-9-14(11)15(17)12-7-5-8-13(16)10-12/h3-10,15,17H,2H2,1H3
• InChI Key： RNSOZSPIIHPGSL-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(C1=CC=CC=C1CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-bromophenyl)-(2-ethylphenyl)methanol

Comprehensive Analysis of (3-bromophenyl)-(2-ethylphenyl)methanol (CAS No. 1443345-38-7): Properties, Applications, and Industry Trends

The compound (3-bromophenyl)-(2-ethylphenyl)methanol (CAS No. 1443345-38-7) is a specialized aryl-substituted methanol derivative that has garnered significant attention in pharmaceutical and fine chemical research. Characterized by its unique brominated aromatic and ethylphenyl structural motifs, this molecule serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a 3-bromophenyl group with a 2-ethylphenyl moiety, linked via a hydroxyl-bearing carbon, offering distinct reactivity for cross-coupling reactions and chiral synthesis.

Recent studies highlight the growing demand for halogenated aromatic alcohols like (3-bromophenyl)-(2-ethylphenyl)methanol in drug discovery. The presence of the bromine atom enhances its utility in Suzuki-Miyaura couplings, a reaction frequently searched by chemists in AI-driven synthesis planning tools. This aligns with the industry’s shift toward fragment-based drug design (FBDD), where such building blocks are critical. Researchers also explore its potential in asymmetric catalysis, leveraging the chiral center for enantioselective transformations—a topic trending in green chemistry forums.

From a physicochemical perspective, CAS 1443345-38-7 typically appears as a white to off-white crystalline solid with moderate solubility in organic solvents like dichloromethane and tetrahydrofuran. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity, a key concern for buyers searching for "high-purity aryl alcohols" or "certified synthetic intermediates." Stability data suggest it requires storage under inert conditions, reflecting broader user queries about "handling air-sensitive compounds."

The compound’s applications extend to material science, where its aromatic rigidity contributes to liquid crystal formulations—a niche yet growing area tied to flexible electronics trends. Patent analyses reveal its use in OLED precursors, coinciding with rising searches for "organic semiconductor materials." Additionally, its biocompatibility profile (as inferred from structural analogs) makes it a candidate for prodrug development, addressing frequent queries about "non-toxic pharmaceutical excipients."

Regulatory and safety assessments of 1443345-38-7 emphasize standard lab precautions, aligning with Google’s "best practices for chemical handling" searches. While not classified as hazardous, its bromine content warrants disposal via halogenated waste protocols—a detail often overlooked in user forums. Suppliers increasingly highlight REACH compliance and GMP-grade availability, responding to procurement officers’ searches for "audit-ready chemical suppliers."

Market insights indicate that (3-bromophenyl)-(2-ethylphenyl)methanol is primarily sourced for custom synthesis projects, with pricing influenced by bromine market fluctuations. This connects to investor searches for "specialty chemicals market growth 2024." Sustainable production methods, such as catalytic bromination, are also gaining traction, reflecting the circular economy trend in chemical manufacturing.

In conclusion, CAS 1443345-38-7 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance to pharmaceutical R&D, advanced materials, and catalysis ensures continued interest, while its synthetic accessibility meets the demand for "scalable chiral intermediates." As AI-assisted molecular design evolves, compounds like this will remain pivotal in addressing both industrial and academic challenges.